Cas no 2640846-70-2 (3-Methyl-2-{[1-(5-methyl-1,3-thiazol-2-yl)piperidin-4-yl]methoxy}pyridine)

• Product Name: 3-Methyl-2-{[1-(5-methyl-1,3-thiazol-2-yl)piperidin-4-yl]methoxy}pyridine
• CAS No: 2640846-70-2
• MF: C₁₆H₂₁N₃OS
• MW: 303.4224421978
• CID: 5316217
• PubChem ID: 155800090
• Update Time: 2025-10-24

3-Methyl-2-{[1-(5-methyl-1,3-thiazol-2-yl)piperidin-4-yl]methoxy}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-[[1-(5-methyl-2-thiazolyl)-4-piperidinyl]methoxy]pyridine
• 3-methyl-2-{[1-(5-methyl-1,3-thiazol-2-yl)piperidin-4-yl]methoxy}pyridine
• F6748-0920
• 2640846-70-2
• AKOS040723075
• 3-Methyl-2-{[1-(5-methyl-1,3-thiazol-2-yl)piperidin-4-yl]methoxy}pyridine

• Inchi： 1S/C16H21N3OS/c1-12-4-3-7-17-15(12)20-11-14-5-8-19(9-6-14)16-18-10-13(2)21-16/h3-4,7,10,14H,5-6,8-9,11H2,1-2H3
• InChI Key： PFTPAMXHPPLPAY-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1N1CCC(COC2C(C)=CC=CN=2)CC1

Computed Properties

• Exact Mass: 303.14053348g/mol
• Monoisotopic Mass: 303.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.168±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 444.5±53.0 °C(Predicted)
• pka: 6.93±0.10(Predicted)

Additional information on 3-Methyl-2-{[1-(5-methyl-1,3-thiazol-2-yl)piperidin-4-yl]methoxy}pyridine

Comprehensive Overview of 3-Methyl-2-{[1-(5-methyl-1,3-thiazol-2-yl)piperidin-4-yl]methoxy}pyridine (CAS No. 2640846-70-2)

The compound 3-Methyl-2-{[1-(5-methyl-1,3-thiazol-2-yl)piperidin-4-yl]methoxy}pyridine (CAS No. 2640846-70-2) is a structurally complex molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique combination of a pyridine core, thiazole moiety, and piperidine ring makes it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, which aligns with current trends in targeted therapy development.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this one due to their broad biological activities. The presence of both 5-methyl-1,3-thiazol-2-yl and 3-methylpyridine groups suggests possible interactions with various enzymatic systems. This compound's structural features resemble those found in several FDA-approved drugs, making it a promising candidate for further investigation in medicinal chemistry projects focusing on central nervous system disorders or metabolic diseases.

The synthesis of 2640846-70-2 typically involves multi-step organic reactions, with key steps including the formation of the piperidine-thiazole linkage and subsequent etherification with the pyridine methanol derivative. Recent advances in green chemistry have prompted researchers to explore more sustainable synthetic routes for such compounds, addressing environmental concerns while maintaining high yields and purity.

From a drug-likeness perspective, this compound demonstrates favorable properties according to Lipinski's rule of five, with moderate molecular weight and acceptable logP values. Its structure-activity relationship (SAR) studies have become particularly relevant as pharmaceutical companies seek to optimize lead compounds with improved bioavailability and reduced off-target effects.

In the context of current research trends, 2640846-70-2 has been investigated for its potential in addressing age-related diseases, a hot topic in biomedical research. The compound's ability to potentially modulate cellular signaling pathways makes it interesting for studies related to cellular senescence and longevity research, areas that have seen exponential growth in public interest and scientific funding.

The analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are crucial for confirming the molecular structure and purity, especially when the compound is being considered for preclinical development. Recent improvements in analytical technology have significantly enhanced the speed and accuracy of such characterizations.

From a commercial perspective, the demand for specialized building blocks like 3-Methyl-2-{[1-(5-methyl-1,3-thiazol-2-yl)piperidin-4-yl]methoxy}pyridine has increased as pharmaceutical companies expand their screening libraries. This trend reflects the growing emphasis on fragment-based drug discovery and diversity-oriented synthesis in modern drug development pipelines.

In the field of computational chemistry, this compound has served as an interesting case study for molecular docking simulations and quantum mechanical calculations. The integration of artificial intelligence in drug discovery has further accelerated the exploration of its potential binding modes with various biological targets, demonstrating how cutting-edge technology is transforming traditional research methodologies.

The stability profile of CAS No. 2640846-70-2 under various conditions (pH, temperature, light exposure) has been thoroughly investigated to meet regulatory requirements for potential pharmaceutical applications. Such studies are increasingly important as regulatory agencies emphasize quality by design (QbD) principles in drug development, ensuring consistent product quality throughout the lifecycle.

Looking forward, researchers are particularly interested in exploring the structure-property relationships of this compound and its derivatives. The ability to fine-tune its physicochemical properties while maintaining or enhancing biological activity represents a significant opportunity in rational drug design, especially for challenging targets that have historically been difficult to address with small molecules.

In conclusion, 3-Methyl-2-{[1-(5-methyl-1,3-thiazol-2-yl)piperidin-4-yl]methoxy}pyridine represents an important example of modern medicinal chemistry innovation. Its unique structural features and potential biological activities position it as a valuable compound for ongoing research in multiple therapeutic areas, reflecting the interdisciplinary nature of contemporary drug discovery efforts.